![molecular formula C10H14MgO8 B8099833 Magnesium ethyl malonate](/img/structure/B8099833.png)
Magnesium ethyl malonate
Overview
Description
Magnesium ethyl malonate is a useful research compound. Its molecular formula is C10H14MgO8 and its molecular weight is 286.52 g/mol. The purity is usually 95%.
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Scientific Research Applications
Magnesium ethyl malonate is used in carbon-acylations, as shown by Skarżewski (1989), where magnesium oxide is used for the carbon-acylation of malonates to produce methanetricarboxylic esters. This process has been elaborated in terms of its scope and limitations (Skarżewski, 1989).
Kada et al. (1994) demonstrated that magnesium salts of ethyl malonate react with 5-X-2-furoyl chlorides to produce ethyl 5-X-2-furoylmalonates, further treated with secondary amines to yield amides of 5-X-2-furancarboxylic acids (Kada, Bruncková, & Bobál, 1994).
Huang Sheng-jian (2013) utilized diethyl malonate with magnesium ethoxide in a tubular reactor to synthesize triethyl methanetricarboxylate with an overall yield of 95% and a purity of 99.5%, highlighting the process's efficiency and industrial applicability (Huang Sheng-jian, 2013).
Maynard et al. (1985) conducted quantum mechanical calculations on magnesium and calcium complexes of malonate, finding that magnesium complexes are generally more tightly bound than calcium, impacting the understanding of divalent ion binding (Maynard, Hiskey, Pedersen, & Koehler, 1985).
J. Jaison et al. (2015) explored the synthesis of magnesium peroxide nanoparticles via the sol-gel method, involving magnesium malonate intermediate formation, demonstrating its potential in agriculture and waste management applications (Jaison, Ashok raja, Balakumar, & Chan, 2015).
Dou and Lu (2008) used magnesium malonate to induce the β crystalline form in isotactic polypropylene, highlighting its influence on the material's mechanical properties (Dou & Lu, 2008).
The use of magnesium in various forms, including its complexes with malonate, has implications for human health and disease. For example, de Baaij et al. (2015) reviewed magnesium's role in over 600 enzymatic reactions and its therapeutic potential in conditions like migraine and depression (de Baaij, Hoenderop, & Bindels, 2015).
properties
IUPAC Name |
magnesium;3-ethoxy-3-oxopropanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C5H8O4.Mg/c2*1-2-9-5(8)3-4(6)7;/h2*2-3H2,1H3,(H,6,7);/q;;+2/p-2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVWUPYHFVYOPNV-UHFFFAOYSA-L | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)[O-].CCOC(=O)CC(=O)[O-].[Mg+2] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14MgO8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.52 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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